Cas no 951554-14-6 (6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 951554-14-6
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 5431996
• Update Time: 2025-05-19

6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• IYBBHPLAAVHPMX-UHFFFAOYSA-N
• 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C16H16N2O2S/c1-12-4-3-5-14(8-12)10-18-11-17-21(19,20)16-7-6-13(2)9-15(16)18/h3-9,11H,10H2,1-2H3
• InChI Key： IYBBHPLAAVHPMX-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2N(C([H])=N1)C([H])([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])(=O)=O

Additional information on 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Introduction to 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 951554-14-6) and Its Emerging Applications in Chemical Biology

The compound 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 951554-14-6) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural framework, characterized by a fused benzothiadiazine core, positions it as a promising candidate for developing novel therapeutic agents. This introduction delves into the molecular architecture, synthetic pathways, and most notably, the latest research findings that highlight its potential applications in drug discovery and beyond.

The molecular structure of 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is a testament to the versatility of benzothiadiazine scaffolds. These compounds are known for their broad spectrum of biological activities, which stem from their ability to interact with various biological targets. The presence of a methyl group at the 6-position and a 3-methylphenyl substituent at the 4-position enhances its pharmacological profile by influencing both solubility and metabolic stability. Such modifications are critical in optimizing drug-like properties, ensuring that the compound can traverse biological membranes efficiently while maintaining prolonged activity.

In recent years, there has been a surge in research focused on benzothiadiazine derivatives due to their demonstrated efficacy in modulating key biological pathways. Notably, studies have revealed that these compounds exhibit potent inhibitory effects on enzymes such as carbonic anhydrase (CA), which plays a crucial role in maintaining acid-base balance and fluid homeostasis. The 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione derivative has been shown to inhibit CA isoforms with high selectivity, making it an attractive lead for developing treatments against conditions like glaucoma and altitude sickness. The structural rigidity provided by the benzothiadiazine ring allows for precise tuning of interactions with the enzyme active site, thereby enhancing binding affinity.

Beyond its CA inhibition properties, this compound has also been explored for its potential anti-inflammatory and antioxidant activities. The benzothiadiazine core is known to disrupt inflammatory signaling cascades by modulating the activity of key transcription factors such as NF-kB. Preliminary in vitro studies have demonstrated that 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione can attenuate the production of pro-inflammatory cytokines like TNF-alpha and IL-6 in response to inflammatory stimuli. This suggests its utility in developing therapeutics for chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps typically include condensation reactions between appropriately substituted phenols and thiourea derivatives under controlled conditions. The introduction of the methyl groups at strategic positions is achieved through selective alkylation reactions or functional group interconversions. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and improved scalability—crucial factors for transitioning from laboratory-scale preparations to industrial production.

The pharmacokinetic profile of 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is another critical aspect that has been extensively studied. Computational modeling techniques have been employed to predict its absorption, distribution, metabolism, excretion (ADME) properties. These simulations have indicated that the compound exhibits moderate oral bioavailability and prolonged half-life upon administration in animal models. Such characteristics are highly desirable for therapeutic agents as they ensure consistent drug levels in the bloodstream while minimizing dosing frequency.

One of the most compelling areas of research involving this compound is its potential application in oncology. Benzothiadiazine derivatives have been identified as kinase inhibitors due to their ability to disrupt aberrant signaling pathways that drive tumor growth. Specifically, 6-methyl-4-(3-methylphenyl)methyl-4H-1lambda6,2,4-benzothiadiazine - - - - - - - - - - - - - - dione has shown promise in inhibiting tyrosine kinases that are overexpressed in certain cancer types. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cell lines while sparing healthy cells—a hallmark of effective anticancer agents.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility and permeability to enhance oral bioavailability (ADME). In this context, 6 methyl 5 phenylbenzofuranone derivatives including our target molecule, 5 phenylbenzofuranone, have been extensively studied for their potential applications as bioactive compounds due to their favorable pharmacokinetic profiles.